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Cat. No.: B579904

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylvirolin, identified by the CAS number 916264-22-7, is a chemical compound classified
as a lignan.[1] This technical guide provides a consolidated summary of the currently available
information on Acetylvirolin, focusing on its chemical properties. It is important to note that, at
present, in-depth technical data, including detailed experimental protocols, established
mechanisms of action, and specific signaling pathways, are not extensively documented in
publicly accessible scientific literature. This guide, therefore, serves as a foundational reference
based on the existing data.

Chemical and Physical Properties

A summary of the known quantitative data for Acetylvirolin is presented in Table 1. This
information is primarily sourced from chemical suppliers and databases.
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Property Value Source
CAS Number 916264-22-7 [11[2]13][4]
Molecular Formula C23H2806 [1][2]
Molecular Weight 400.47 g/mol [2]

Purity Z);f:):ally >95% (as per supplier 1]
Physical Form oil [1]
Compound Class Lignans [1]

Table 1: Physicochemical Properties of Acetylvirolin

Analytical Methods

The primary methods cited for the quality control and identification of Acetylvirolin are High-
Performance Liquid Chromatography (HPLC) for purity assessment and Nuclear Magnetic

Resonance (NMR) for structural identification.[1]

Logical Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of a reference

standard like Acetylvirolin.
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Caption: Quality control workflow for Acetylvirolin.

Biological Activity and Mechanism of Action

As of the date of this guide, specific studies detailing the biological activity, mechanism of
action, or modulated signaling pathways of Acetylvirolin (CAS 916264-22-7) are not available
in the reviewed scientific literature. Lignans as a broader class of compounds are known to
exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and
anticancer effects. However, it is crucial to note that the specific activities of Acetylvirolin have
not been reported.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or use of Acetylvirolin in
biological assays are not publicly documented. The synthesis of complex natural products often
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involves multi-step chemical reactions. For reference, a generalized conceptual workflow for
natural product synthesis is provided below.
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Caption: Conceptual workflow for natural product synthesis.

Conclusion and Future Directions

Acetylvirolin (CAS 916264-22-7) is a lignan for which basic chemical information is available.
However, a significant gap exists in the scientific literature regarding its biological properties
and potential therapeutic applications. Future research is warranted to elucidate the bioactivity,
mechanism of action, and safety profile of this compound. Such studies would be essential to
unlock its potential for drug discovery and development. Researchers interested in this
molecule would need to undertake foundational in vitro and in vivo studies to characterize its
effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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